![molecular formula C15H16N2O2 B5401269 3-ethyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one oxime](/img/structure/B5401269.png)
3-ethyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one oxime
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Overview
Description
3-ethyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one oxime, also known as LY341495, is a potent and selective antagonist of the group II metabotropic glutamate receptors (mGluR2/3). It has been extensively studied for its potential therapeutic applications in various neurological disorders, including anxiety, depression, and schizophrenia.
Mechanism of Action
3-ethyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one oxime exerts its pharmacological effects by selectively blocking the activity of mGluR2/3, which are G protein-coupled receptors that modulate the release of glutamate in the brain. By inhibiting the activity of these receptors, this compound reduces the excitatory neurotransmission and enhances the inhibitory neurotransmission, leading to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects in preclinical models. It has been shown to reduce the release of glutamate in the brain, enhance the activity of GABAergic neurons, and increase the expression of neurotrophic factors. Furthermore, it has also been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers.
Advantages and Limitations for Lab Experiments
3-ethyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one oxime has several advantages as a research tool, including its high potency and selectivity for mGluR2/3, its ability to cross the blood-brain barrier, and its well-established pharmacokinetic and pharmacodynamic properties. However, it also has some limitations, including its potential off-target effects, its limited solubility in aqueous solutions, and its potential toxicity at high doses.
Future Directions
There are several future directions for research on 3-ethyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one oxime, including its potential therapeutic applications in various neurological and psychiatric disorders, its mechanism of action at the molecular level, and its potential interactions with other neurotransmitter systems. Furthermore, there is also a need for further studies on its safety and tolerability in humans, as well as its potential drug-drug interactions.
Synthesis Methods
3-ethyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one oxime can be synthesized using a multi-step process involving the reaction of 2-amino-4-phenylbutyric acid with various reagents, followed by cyclization and subsequent modification. The final product is obtained after purification and isolation using various chromatographic techniques.
Scientific Research Applications
3-ethyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one oxime has been widely used in scientific research to study the role of mGluR2/3 in various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical models. Furthermore, it has also been studied for its potential neuroprotective and anti-inflammatory properties.
Properties
IUPAC Name |
(NZ)-N-(3-ethyl-6-phenyl-6,7-dihydro-5H-1,2-benzoxazol-4-ylidene)hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c1-2-12-15-13(16-18)8-11(9-14(15)19-17-12)10-6-4-3-5-7-10/h3-7,11,18H,2,8-9H2,1H3/b16-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXZJUYDNQVPKQF-SSZFMOIBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC2=C1C(=NO)CC(C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=NOC2=C1/C(=N\O)/CC(C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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